2-(3,4-dimethylphenoxy)-N-(2-{[(3,4-dimethylphenoxy)acetyl]amino}ethyl)acetamide

• Molecular Formula: C22H28N2O4
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-[2-[[2-(3,4-dimethylphenoxy)acetyl]amino]ethyl]acetamide
• InChI: InChI=1S/C22H28N2O4/c1-15-5-7-19(11-17(15)3)27-13-21(25)23-9-10-24-22(26)14-28-20-8-6-16(2)18(4)12-20/h5-8,11-12H,9-10,13-14H2,1-4H3,(H,23,25)(H,24,26)
• InChI Key: OWFLYMPCEPWLAM-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)OCC(=O)NCCNC(=O)COC2=CC(=C(C=C2)C)C)C

Description

2-(3,4-dimethylphenoxy)-N-(2-{[(3,4-dimethylphenoxy)acetyl]amino}ethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research areas. This compound is also known as DMAEA and is used for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DMAEA is not fully understood, but it is believed to work by binding to specific receptors in the body. The compound has been shown to have a high affinity for certain receptors, which may explain its ability to target specific cells and tissues.
Biochemical and Physiological Effects:
DMAEA has been shown to have various biochemical and physiological effects in the body. The compound has been shown to have antioxidant properties, which may help protect cells from damage. DMAEA has also been shown to have anti-inflammatory properties, which may help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One advantage of using DMAEA in lab experiments is its ability to target specific cells and tissues. This allows researchers to study the effects of specific compounds on these cells and tissues. However, one limitation of using DMAEA is its potential toxicity. Careful monitoring and control of DMAEA concentrations are required to ensure the safety of lab personnel and the accuracy of experimental results.

Future Directions

There are several future directions for research involving DMAEA. One area of research is the development of new drug delivery systems using DMAEA. Another area of research is the use of DMAEA in biological imaging to visualize specific cells and tissues. Additionally, further research is needed to fully understand the mechanism of action of DMAEA and its potential applications in various research areas.
Conclusion:
In conclusion, DMAEA is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research areas. The compound has been shown to have potential as a drug carrier, as well as applications in biological imaging. Further research is needed to fully understand the mechanism of action of DMAEA and its potential applications in various research areas.

Synthesis Methods

The synthesis of DMAEA involves the reaction of 3,4-dimethylphenol with acetic anhydride to form 3,4-dimethylphenyl acetate. This intermediate is then reacted with ethylenediamine to form the final product, DMAEA. The synthesis of DMAEA is a multi-step process that requires careful monitoring and control of reaction conditions to ensure the formation of the desired product.

Scientific Research Applications

DMAEA has been used in various scientific research applications, including drug discovery, drug delivery, and biological imaging. The compound has been shown to have potential as a drug carrier due to its ability to cross the blood-brain barrier and target specific cells. DMAEA has also been used in biological imaging to visualize specific cells and tissues.